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Compound of Interest

Compound Name: LC-MB12

Cat. No.: B12396849

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical compounds is a critical aspect of laboratory operations. This
document provides essential guidance on the proper disposal procedures for LC-MB12, a
PROTAC FGFR2 degrader.

As a novel therapeutic agent, specific disposal protocols for LC-MB12 are not readily available.
However, by examining the safety data for its constituent components—the FGFR inhibitor
Infigratinib (BGJ398) and a Cereblon (CRBN) ligand—a comprehensive and precautionary
disposal plan can be formulated. The following procedures are based on the known hazards of
these components and general best practices for the disposal of laboratory chemical waste.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle LC-MB12 with appropriate
personal protective equipment (PPE). Based on the safety data sheets of its components,
which indicate that they can be harmful if swallowed and may cause skin and eye irritation, the
following PPE is mandatory:

o Eye Protection: Chemical safety goggles or a face shield.
» Hand Protection: Chemical-resistant gloves (e.g., nitrile).

» Body Protection: A lab coat or other protective clothing.
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In case of exposure, follow these first-aid measures immediately:

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing and seek medical attention.

» Skin Contact: Wash with plenty of soap and water. If skin irritation occurs, seek medical
attention.

e Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.

 Inhalation: Move the person to fresh air and keep comfortable for breathing. If respiratory
irritation occurs, seek medical attention.

Step-by-Step Disposal Procedures

The proper disposal of LC-MB12, like other potent chemical compounds, should be managed
through a certified hazardous waste disposal service. Adherence to local, state, and federal
regulations is paramount.

Step 1: Waste Segregation and Collection
e Solid Waste:

o Collect all solid LC-MB12 waste, including unused or expired product, contaminated PPE
(gloves, disposable lab coats), and any absorbent materials used for spill cleanup, in a
dedicated, clearly labeled hazardous waste container.

o The container should be made of a compatible material (e.g., high-density polyethylene)
and have a secure, tight-fitting lid.

o Label the container as "Hazardous Chemical Waste" and include the specific name "LC-
MB12".

e Liquid Waste:

o Solutions containing LC-MB12 should be collected in a separate, leak-proof hazardous
waste container.
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o Do not mix with other chemical waste streams unless compatibility has been confirmed.

o Clearly label the container with "Hazardous Chemical Waste," the name "LC-MB12," and
the solvent(s) used.

Step 2: Waste Storage

o Store the hazardous waste containers in a designated, well-ventilated, and secure area,
away from incompatible materials.

e The storage area should have secondary containment to prevent the spread of material in
case of a leak.

Step 3: Arrange for Professional Disposal

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for the pickup and disposal of the LC-MB12
waste.

» Provide the contractor with all available safety information, including the information from the
safety data sheets of the components.

Quantitative Data Summary

While specific quantitative data for LC-MB12 disposal is not available, the table below
summarizes the known hazard information for its key components, which informs the
recommended disposal procedures.
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Component GHS Hazard Statements

Precautionary Statements
(Disposal)

o Harmful if swallowed. Causes
Infigratinib (BGJ398)

Phosphate

skin irritation. Causes serious

eye irritation.

P501: Dispose of
contents/container in
accordance with local

regulation.

Harmful if swallowed. Causes
_ skin irritation. Causes serious
Cereblon (CRBN) Ligand o
eye irritation. May cause

respiratory irritation.

P501: Dispose of contents/
container to an approved

waste disposal plant.

Logical Flow for LC-MB12 Disposal

The following diagram illustrates the decision-making process for the proper disposal of LC-

MB12 waste.
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LC-MB12 Disposal Workflow

LC-MB12 Waste Generated

Determine Waste Type

Solid
Solid Waste Liquid Waste
(e.g., unused product, contaminated PPE) (e.g., solutions containing LC-MB12)
Collect in Labeled Collect in Labeled
Solid Hazardous Waste Container Liquid Hazardous Waste Container

N

Store in Designated
Secure Area

Arrange for Professional

Hazardous Waste Disposal

Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of LC-MB12 waste.
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By adhering to these procedures, laboratories can ensure the safe and environmentally
responsible disposal of LC-MB12, thereby protecting personnel and the surrounding
environment. Always consult your institution's specific safety and disposal guidelines.

 To cite this document: BenchChem. [Proper Disposal of LC-MB12: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12396849#|c-mb12-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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